Cas no 19487-68-4 (3-Butenal,4-(2-benzothiazolyl)-)

• Product Name: 3-Butenal,4-(2-benzothiazolyl)-
• CAS No: 19487-68-4
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• CID: 123601
• Update Time: 2024-01-24

3-Butenal,4-(2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butenal,4-(2-benzothiazolyl)-
• 3-Butenal,4-(2-benzothiazolyl)-(8CI)
• 3-Butenal, 4-(2-benzothiazolyl)-

• Inchi： 1S/C11H9NOS/c13-8-4-3-7-11-12-9-5-1-2-6-10(9)14-11/h1-3,5-8H,4H2
• InChI Key： QKENTYAUHIMCSD-UHFFFAOYSA-N
• SMILES： C(=O)CC=CC1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 203.04057
• Monoisotopic Mass: 203.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 381.3±44.0 °C(Predicted)
• PSA: 29.96
• pka: 0.96±0.10(Predicted)